Cas no 15788-14-4 (2-(3,4-diaminophenyl)ethan-1-ol)

• Product Name: 2-(3,4-diaminophenyl)ethan-1-ol
• CAS No: 15788-14-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 121180
• PubChem ID: 57370219
• Update Time: 2025-05-22

2-(3,4-diaminophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,3,4-diamino-
• 2-(3,4-diaminophenyl)ethanol
• Benzeneethanol, 3,4-diamino-
• DTXSID50724628
• 15788-14-4
• BENZENEETHANOL, 3,4-DIAMINO-
• SCHEMBL4720461
• JBRDLNMAUMZCPN-UHFFFAOYSA-N
• 2-(3,4-diaminophenyl)ethan-1-ol
• EN300-152437
• QAA78814
• DB-182947
• 837-825-8
• 3,4-Diaminobenzeneethanol
• DTXCID00675373

• Inchi： 1S/C8H12N2O/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5,11H,3-4,9-10H2
• InChI Key： JBRDLNMAUMZCPN-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.27

Additional information on 2-(3,4-diaminophenyl)ethan-1-ol

Introduction to 2-(3,4-Diaminophenyl)ethan-1-ol (CAS No. 15788-14-4)

2-(3,4-Diaminophenyl)ethan-1-ol, also known by its CAS registry number CAS No. 15788-14-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a hydroxyl group (-OH) attached to an ethane chain and a 3,4-diaminophenyl group. The presence of the diamine moiety and the hydroxyl group makes this compound highly reactive and suitable for a wide range of chemical transformations.

Recent advancements in synthetic chemistry have led to the exploration of novel synthesis routes for 2-(3,4-diaminophenyl)ethan-1-ol. Researchers have focused on optimizing reaction conditions to enhance yield and purity, making this compound more accessible for industrial applications. The compound's ability to undergo nucleophilic substitution and condensation reactions has been extensively studied, particularly in the context of drug discovery and polymer synthesis.

In the field of materials science, 2-(3,4-diaminophenyl)ethan-1-ol has been utilized as a precursor for the synthesis of advanced materials such as conductive polymers and high-performance adhesives. Its role in the formation of self-healing materials has been a topic of interest in recent studies, where its ability to participate in dynamic covalent chemistry has been highlighted.

The biological activity of CAS No. 15788-14-4 has also been a subject of investigation. Studies have shown that this compound exhibits potential antioxidant properties, making it a candidate for applications in nutraceuticals and cosmeceuticals. Furthermore, its ability to interact with biomolecules such as proteins and DNA has opened avenues for research in biochemistry and pharmacology.

From an environmental standpoint, the biodegradability and eco-friendliness of 2-(3,4-diaminophenyl)ethan-1-ol have been assessed in recent environmental impact studies. These studies emphasize the importance of sustainable practices in the synthesis and application of this compound to minimize its ecological footprint.

In conclusion, 2-(3,4-Diaminophenyl)ethan-1-ol (CAS No. 15788-14-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its chemical reactivity, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.